Cas no 1889954-64-6 (3,3-difluoro-1-(1-methylpiperidin-4-yl)cyclobutan-1-amine)

• Product Name: 3,3-difluoro-1-(1-methylpiperidin-4-yl)cyclobutan-1-amine
• CAS No: 1889954-64-6
• MF: C₁₀H₁₈F₂N₂
• MW: 204.260129451752
• CID: 6189483
• PubChem ID: 115023497
• Update Time: 2025-06-28

3,3-difluoro-1-(1-methylpiperidin-4-yl)cyclobutan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3,3-difluoro-1-(1-methylpiperidin-4-yl)cyclobutan-1-amine
• 1889954-64-6
• EN300-1973529

• Inchi： 1S/C10H18F2N2/c1-14-4-2-8(3-5-14)9(13)6-10(11,12)7-9/h8H,2-7,13H2,1H3
• InChI Key： LLGPFCHHDNUMJZ-UHFFFAOYSA-N
• SMILES： FC1(CC(C1)(C1CCN(C)CC1)N)F

Computed Properties

• Exact Mass: 204.14380491g/mol
• Monoisotopic Mass: 204.14380491g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 29.3Ų

Additional information on 3,3-difluoro-1-(1-methylpiperidin-4-yl)cyclobutan-1-amine

Introduction to 3,3-Difluoro-1-(1-Methylpiperidin-4-yl)cyclobutan-1-amine (CAS No. 1889954-64-6)

3,3-Difluoro-1-(1-methylpiperidin-4-yl)cyclobutan-1-amine (CAS No. 1889954-64-6) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications. In this article, we will delve into the chemical properties, synthesis methods, and recent research findings related to this compound.

The chemical structure of 3,3-difluoro-1-(1-methylpiperidin-4-yl)cyclobutan-1-amine is particularly noteworthy. The presence of difluoro substituents on the cyclobutane ring and the 1-methylpiperidine moiety imparts distinct physical and chemical properties to the molecule. These structural elements contribute to its stability, solubility, and bioavailability, making it an attractive candidate for drug development.

Recent studies have explored the synthesis of 3,3-difluoro-1-(1-methylpiperidin-4-yl)cyclobutan-1-amine using various methodologies. One notable approach involves the use of transition-metal-catalyzed reactions to efficiently construct the cyclobutane ring and introduce the difluoro substituents. This method has been optimized to achieve high yields and stereoselectivity, ensuring the production of the desired enantiomer with minimal side products.

In terms of its biological activity, 3,3-difluoro-1-(1-methylpiperidin-4-yl)cyclobutan-1-amine has demonstrated significant potential as a modulator of various receptors and enzymes. Research has shown that it can selectively bind to specific targets, such as serotonin receptors and monoamine oxidases (MAOs), which are implicated in several neurological disorders. This selective binding profile suggests that the compound could be developed into therapeutic agents for conditions such as depression, anxiety, and neurodegenerative diseases.

Clinical trials are currently underway to evaluate the safety and efficacy of 3,3-difluoro-1-(1-methylpiperidin-4-yl)cyclobutan-1-amine. Preliminary results have been encouraging, with the compound showing favorable pharmacokinetic properties and a favorable safety profile in preclinical studies. These findings have paved the way for further clinical investigations to explore its therapeutic potential in human subjects.

Beyond its potential as a therapeutic agent, 3,3-difluoro-1-(1-methylpiperidin-4-yl)cyclobutan-1-amine has also been studied for its utility in chemical biology research. Its unique structure makes it an excellent tool for probing the function of specific receptors and enzymes in cellular systems. By using this compound as a probe, researchers can gain valuable insights into the mechanisms underlying various biological processes.

In conclusion, 3,3-difluoro-1-(1-methylpiperidin-4-yl)cyclobutan-1-amine (CAS No. 1889954-64-6) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activity make it an attractive candidate for further development into therapeutic agents and research tools. As ongoing studies continue to uncover new insights into its properties and applications, this compound is likely to play an increasingly important role in advancing our understanding of complex biological systems and developing new treatments for various diseases.